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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B15606496

Get Quote

Introduction

VO-Ohpic trihydrate is a potent and selective cell-permeable inhibitor of the phosphatase and

tensin homolog (PTEN) enzyme, with an IC₅₀ value reported to be between 35 and 46 nM.[1][2]

[3][4][5] By inhibiting PTEN, a critical negative regulator of the PI3K/Akt signaling pathway, VO-
Ohpic trihydrate effectively increases the levels of PIP3 and subsequent phosphorylation of

Akt.[2][6] This mechanism makes it a valuable tool for research in areas such as cancer,

metabolic diseases, and tissue regeneration.

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of VO-Ohpic trihydrate stock solutions using dimethyl sulfoxide (DMSO) as the

solvent.

Compound Properties and Solubility
Summarized below are the key physical and chemical properties of VO-Ohpic trihydrate.
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Property Value Source

Molecular Weight 415.20 g/mol [1][6][7][8]

CAS Number 476310-60-8 [1][3][6][7]

Appearance
Light green to green crystalline

solid
[1][6][7]

Purity >98% [2]

Solubility in DMSO ≥50 mg/mL (approx. 120 mM) [1][5][7]

Solubility in Water Insoluble (<0.1 mg/mL) [1][9]

Storage and Stability
Proper storage is essential to maintain the integrity and activity of the compound, both in its

solid form and in solution.

Form Storage Temperature Stability Period

Solid Powder -20°C 3 years

4°C 2 years

In DMSO -80°C 6 months - 1 year

-20°C 1 month

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the DMSO stock solution into single-use volumes before storage.[1]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 50 mM stock solution of VO-Ohpic trihydrate in

DMSO.

Materials:

VO-Ohpic trihydrate powder (CAS: 476310-60-8)
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Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.

Handle VO-Ohpic trihydrate powder in a chemical fume hood or a ventilated enclosure to

avoid inhalation.

Consult the Safety Data Sheet (SDS) for VO-Ohpic trihydrate and DMSO before handling.

Procedure:

Equilibration: Before opening, allow the vial of VO-Ohpic trihydrate powder to warm to room

temperature for 15-20 minutes. This prevents condensation of moisture onto the hygroscopic

powder.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of VO-Ohpic trihydrate powder.

Example: For 1 mL of a 50 mM stock solution, weigh 20.76 mg of VO-Ohpic trihydrate
(Molecular Weight = 415.20).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of high-purity

DMSO to the tube containing the powder. It is crucial to use fresh, anhydrous DMSO, as

absorbed moisture can significantly reduce the solubility of the compound.[1][5]
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Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. The solution should be clear.

Aiding Dissolution (Optional): If the compound does not dissolve completely, gentle warming

or sonication can be applied.[7][9]

Warm the solution in a 37°C water bath for 5-10 minutes.

Alternatively, place the tube in an ultrasonic bath for a few minutes.

Vortex again after treatment to ensure homogeneity.

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in sterile cryovials or microcentrifuge tubes. The volume of the aliquots

should be based on the typical experimental requirements.

Storage: Store the aliquots upright in a freezer at -80°C for long-term stability (up to 1 year)

or at -20°C for shorter-term use (up to 1 month).[1][8]

Stock Solution Calculation Table:

The table below provides the required mass of VO-Ohpic trihydrate for preparing common

stock solution concentrations.

Desired Concentration Volume
Mass of VO-Ohpic
trihydrate (MW=415.20)

10 mM 1 mL 4.15 mg

25 mM 1 mL 10.38 mg

50 mM 1 mL 20.76 mg

100 mM 1 mL 41.52 mg

Visualizations
Diagram 1: Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.apexbt.com/vo-ohpic-trihydrate.html
https://www.targetmol.com/compound/vo-ohpic%20trihydrate
https://www.medchemexpress.com/VO-Ohpic-trihydrate.html
https://www.selleck.co.jp/datasheet/vo-ohpic-S817401-DataSheet.pdf
https://www.benchchem.com/product/b15606496/docs?utm_src=pdf-body#application-notes-preparation-of-vo-ohpic-trihydrate-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Troubleshooting

Final Steps

Start: Equilibrate
VO-Ohpic Powder

Weigh Powder

Add Anhydrous DMSO

Vortex to Dissolve

Fully
Dissolved?

Warm (37°C) or Sonicate

No

Aliquot into
Single-Use Tubes

Yes

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for VO-Ohpic trihydrate stock solution preparation.
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Diagram 2: Simplified Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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